Cas no 510772-87-9 (4-(Bromomethyl)-2,3-difluorobenzonitrile)

• Product Name: 4-(Bromomethyl)-2,3-difluorobenzonitrile
• CAS No: 510772-87-9
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 2130103
• Update Time: 2023-08-03

4-(Bromomethyl)-2,3-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2,3-difluoroBenzonitrile
• 4-(Bromomethyl)-2,3-difluorobenzonitrile

• Inchi： 1S/C8H4BrF2N/c9-3-5-1-2-6(4-12)8(11)7(5)10/h1-2H,3H2
• InChI Key： WCRCRGGHKVPEBO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 23.8